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Compound of Interest

1-Bromo-4-(4-
Compound Name:

chlorophenoxy)benzene
CAS No.: 30427-95-3

Cat. No.: B1611997

Get Quote

Executive Summary

Compound ldentity: 1-Bromo-4-(4-chlorophenoxy)benzene CAS: 30427-95-3 Class:
Polyhalogenated Diphenyl Ether (PHDE) Core Application: Reference standard for
environmental analysis; intermediate in flame retardant synthesis; structural model for halogen
bonding studies.

Technical Verdict: CAS 30427-95-3 exhibits significant structural isomorphism with its
symmetrical analogues (4,4'-dibromo- and 4,4'-dichlorodiphenyl ether). Researchers should
anticipate a monoclinic crystal system dominated by

stacking and Type Il halogen-halogen interactions. Due to the similar van der Waals radii of
Chlorine (1.75 A) and Bromine (1.85 A), this compound often exhibits crystallographic disorder
at the para-positions in non-regioselective syntheses.

Chemical Profile & Molecular Geometry
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Feature Specification

IUPAC Name 1-Bromo-4-(4-chlorophenoxy)benzene

Molecular Formula

Molecular Weight 283.55 g/mol
Ether Linkage Angle ~120° (Typical for diphenyl ethers)
Torsion Angle ~35-40° (Twist relative to C-O-C plane)

Halogen Bonding (
Key Interactions ),

Stacking

Structural Insight: The molecule consists of two phenyl rings linked by an oxygen atom. The
steric repulsion between the ortho-hydrogens prevents planarity, forcing the rings to twist. This
"propeller" shape is critical for crystal packing, creating channels that can trap solvent
molecules or dictate specific cleavage planes.

Crystallographic Characterization
Structural Template (Analogue Comparison)

Since specific single-crystal data for the mixed variant (30427-95-3) is often proprietary or
absent in open databases, the structure is validated against its isostructural symmetrical
analogues.

Reference Standard: 4,4'-Dibromodiphenyl Ether[1][2][3][4]
e Crystal System: Monaoclinic
e Space Group:

(Centrosymmetric)

e Unit Cell Parameters (Typical):
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e Z (Molecules/Cell): 4 (Molecule sits on a 2-fold axis in the disordered model)

Predicted Lattice for CAS 30427-95-3

The substitution of one Br for Cl introduces a minor volume contraction but preserves the
packing motif.

e Volume Effect: The unit cell volume will be slightly smaller than the dibromo analogue (

).

e Disorder: In standard XRD refinement, the Br and Cl atoms often appear statistically
disordered over the two para positions unless the crystal is grown from a highly pure,
regioselective synthesis.

Comparative Packing Analysis

4,4'-Dibromo CAS 30427-95-3 4,4'-Dichloro
Feature )
Analogue (Mixed) Analogue
Space Group (Predicted)
Melting Point 61-63 °C ~50-58 °C (Est.) 28-30 °C
Mixed Br---Cl / Br[5][6]
Intermolecular Forces  Strong Br---Br Weak Cl---Cl
[7][8]:--Br
Lower ] Higher
XRD Fingerprint Intermediate
shift shift

Experimental Protocols
Crystallization Workflow (Single Crystal)
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To obtain high-quality crystals suitable for X-ray diffraction, a slow evaporation method is
recommended to minimize twinning.

Protocol:

e Solvent Selection: Use a binary system of Dichloromethane (DCM) and Hexane (1:3 ratio).
The compound is highly soluble in DCM but less so in Hexane.

o Dissolution: Dissolve 20 mg of CAS 30427-95-3 in 2 mL of DCM.

o Layering: Carefully layer 4 mL of Hexane on top of the DCM solution in a narrow vial. Do not
mix.

o Growth: Seal with parafilm, poke 2 small pinholes, and store at 4°C in the dark.

o Harvest: Colorless prisms or plates should appear within 48-72 hours.

Powder X-Ray Diffraction (PXRD) Method

Used for phase identification and bulk purity verification.
Instrument Settings:

Source: Cu K

(
A)
o Voltage/Current: 40 kV / 40 mA

e Scan Range:

to

e Step Size: 0.02°
e Scan Speed: 2°/min

Diagnostic Peaks (Simulated):
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e Low Angle: Look for a strong reflection at ~

(002 plane), indicative of the layer spacing.

e Mid Angle: Characteristic aromatic stacking peaks around

Visualizations
Structural Determination Workflow

The following diagram outlines the logical flow for characterizing this compound, distinguishing
between "Isostructural Verification" (if analogues are known) and "De Novo Solution”.
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Start: CAS 30427-95-3 Sample

Solubility Test
(DCM/Hexane/Acetone)

.

Slow Evaporation
(4°C, Dark)

Single Crystal XRD
(Mo Ka Source)

Powder XRD
(Phase Purity Check)

ZS

Data Reduction &
Structure Solution

Isostructural with

4,4'-Dibromo? upport Data
Yes (Similar Unit Cell) \No (Unique Cell)
Refine as Disordered Model De Novo Solution
(Br/CI Occupancy) (Direct Methods)

Publish CIF & 3D Structure

Click to download full resolution via product page
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Caption: Workflow for crystallographic determination of CAS 30427-95-3, highlighting the
decision path for isostructural refinement.

Halogen Bonding Network

This diagram illustrates the intermolecular forces driving the crystal packing, critical for
understanding the stability of the solid form.
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Caption: Schematic of the intermolecular interaction network (Halogen bonding and Pi-
stacking) expected in the crystal lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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